dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate
Overview
Description
Dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate, also known as TFB, is a chemical compound that is widely used in scientific research. TFB is a potent inhibitor of the enzyme histone deacetylase, which plays a critical role in gene expression and cellular function.
Mechanism of Action
Dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate inhibits histone deacetylase by binding to the active site of the enzyme and blocking its activity. This leads to an accumulation of acetylated histone proteins, which can lead to an upregulation of gene transcription. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its role as a histone deacetylase inhibitor, this compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate has several advantages for lab experiments. It is a potent and selective inhibitor of histone deacetylase, making it a valuable tool for studying the role of histone acetylation in gene expression and cellular function. This compound is also relatively easy to synthesize and has a high yield. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on cellular function and gene expression are not well understood. Additionally, this compound can be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for research on dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate. One area of research is to study the long-term effects of this compound on cellular function and gene expression. Another area of research is to investigate the potential therapeutic uses of this compound in the treatment of cancer, neurodegenerative diseases, and other disorders. Finally, researchers can explore the development of new compounds based on the structure of this compound with improved potency, selectivity, and safety profiles.
Conclusion:
In conclusion, this compound is a potent inhibitor of histone deacetylase that has a wide range of scientific research applications. This compound has been shown to have biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and improvement of insulin sensitivity. This compound has advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Scientific Research Applications
Dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate has been widely used in scientific research as a potent inhibitor of histone deacetylase. Histone deacetylase plays a critical role in gene expression and cellular function by removing acetyl groups from histone proteins, which can lead to the repression of gene transcription. This compound has been shown to inhibit histone deacetylase activity in a dose-dependent manner, leading to an increase in acetylation of histone proteins and an upregulation of gene transcription.
properties
IUPAC Name |
dimethyl (E)-2-[4-(trifluoromethyl)anilino]but-2-enedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3NO4/c1-20-11(18)7-10(12(19)21-2)17-9-5-3-8(4-6-9)13(14,15)16/h3-7,17H,1-2H3/b10-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRBIIAJFVJMRAY-JXMROGBWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=C(C(=O)OC)NC1=CC=C(C=C1)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C(\C(=O)OC)/NC1=CC=C(C=C1)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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